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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium bis(benzoic acid), also known as calcium benzoate (E213), is the calcium salt of

benzoic acid. It is widely utilized in the food and beverage industry as a preservative due to its

antimicrobial properties.[1][2] This document provides detailed application notes and protocols

for researchers investigating the properties and applications of calcium benzoate, with a focus

on its antimicrobial efficacy, mechanism of action, and toxicological profile.

Physicochemical Properties
Property Value Reference

Chemical Formula C₁₄H₁₀CaO₄ [3]

Molar Mass 282.31 g/mol [3]

Appearance
White or colorless crystals, or

white powder

Solubility in Water

2.32 g/100 mL (0 °C), 2.72

g/100 mL (20 °C), 8.7 g/100

mL (100 °C)

[3]

Antimicrobial Applications and Efficacy
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Calcium benzoate is an effective antimicrobial agent against yeasts, molds, and some bacteria,

particularly in acidic conditions (pH below 4.5).[1] Its efficacy is attributed to the undissociated

form of benzoic acid, which can penetrate microbial cell membranes.

Quantitative Antimicrobial Data
The following table summarizes the Minimum Inhibitory Concentrations (MICs) for benzoic acid

and its salts against various microorganisms. While specific data for calcium benzoate is

limited, the data for benzoic acid and sodium benzoate provide a strong indication of its

efficacy, as the antimicrobial action is primarily due to the benzoate moiety.

Microorganism Preservative pH MIC (mg/L) Reference

Saccharomyces

cerevisiae
Benzoic Acid 4.0

83.5% growth

inhibition at 610

mg/L

Fusarium

oxysporum
Benzoic Acid 4.0

83.5% growth

inhibition at 610

mg/L

Various Bacteria Benzoic Acid 5.5 50 - >1500

Various Bacteria
Sodium

Benzoate
7.0 300 - 50,000

Experimental Protocol: Determination of Minimum
Inhibitory Concentration (MIC)
This protocol outlines the broth microdilution method for determining the MIC of calcium

benzoate against a specific microorganism.

Materials:

Calcium benzoate (E213)

Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium
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Microbial culture in logarithmic growth phase

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Calcium Benzoate Stock Solution: Prepare a concentrated stock solution of

calcium benzoate in sterile distilled water. The concentration should be at least 10 times the

highest final concentration to be tested.

Preparation of Microbial Inoculum: Culture the test microorganism in an appropriate broth

medium to the logarithmic phase. Adjust the turbidity of the culture to a 0.5 McFarland

standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile broth to all wells of a 96-well plate.

Add 100 µL of the calcium benzoate stock solution to the first well of each row to be

tested.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

and so on, discarding the final 100 µL from the last well.

Inoculation: Add 5 µL of the adjusted microbial inoculum to each well, resulting in a final

concentration of approximately 5 x 10⁵ CFU/mL.

Controls:

Positive Control: A well containing broth and the microbial inoculum, without calcium

benzoate.

Negative Control: A well containing only sterile broth.
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Incubation: Cover the plate and incubate at the optimal temperature for the test

microorganism for 18-24 hours.

Determination of MIC: The MIC is the lowest concentration of calcium benzoate that

completely inhibits visible growth of the microorganism, as determined by visual inspection

or by measuring the optical density at 600 nm.

Experimental Workflow for MIC Determination
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Preparation Assay Setup Analysis

Prepare Calcium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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